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Compound of Interest

Compound Name: 2-Nitrobenzofuran

Cat. No.: B1220441 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for 2-Nitrobenzofuran, a compound of interest in various research and development

applications. The following procedures are based on best practices for handling similar

nitroaromatic compounds and should be implemented in strict accordance with your institution's

environmental health and safety (EHS) guidelines.

Hazard Profile and Precautions
While a specific Safety Data Sheet (SDS) for 2-Nitrobenzofuran is not readily available, data

from structurally similar compounds such as 2-Butyl-3-(4-hydroxybenzoyl)-5-nitrobenzofuran

and 5-Nitrobenzofuran-2-carboxylic Acid indicate that 2-Nitrobenzofuran should be handled as

a hazardous substance.[1][2] It is likely to be harmful if swallowed, cause skin and serious eye

irritation, and may cause respiratory irritation.[1][3][4]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash skin thoroughly after handling.[1]

Use only outdoors or in a well-ventilated area.[1]
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Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Avoid release to the environment.[3]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the appropriate level of PPE

required. The following table summarizes the recommended PPE for handling 2-
Nitrobenzofuran.

PPE Category Recommended Equipment

Eye and Face Protection
Chemical safety goggles or a face shield should

be worn to protect against splashes.[5]

Skin Protection

A lab coat or chemical-resistant suit is

necessary.[5] For tasks with a higher risk of

exposure, a hooded chemical-resistant clothing

(e.g., overalls, two-piece chemical-splash suit) is

recommended.

Hand Protection

Chemical-resistant gloves are mandatory.[5]

Thicker gloves generally offer better protection.

It is good practice to wear two pairs of gloves

(double-gloving).[6] Gloves should be changed

regularly, approximately every 30 to 60 minutes,

or immediately if contaminated or damaged.[7]

Respiratory Protection

All handling of solid 2-Nitrobenzofuran should

be conducted in a certified chemical fume hood

to minimize inhalation exposure.[8] If a fume

hood is not available or if there is a risk of

generating aerosols, a NIOSH-approved

respirator (e.g., N-95 or higher) should be used.

[7]

Operational Plan: Handling and Storage
Engineering Controls:
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Always handle 2-Nitrobenzofuran in a well-ventilated area, preferably within a certified

chemical fume hood.[2][9]

An eyewash station and safety shower must be readily accessible in the work area.

Safe Handling Procedures:

Before starting work, ensure all necessary PPE is donned correctly.

Weigh and transfer the compound in a fume hood to avoid inhalation of dust.

Avoid direct contact with the skin, eyes, and clothing.[1]

After handling, wash hands and other exposed skin areas thoroughly with soap and water.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Storage:

Store 2-Nitrobenzofuran in a tightly closed container in a cool, dry, and well-ventilated area.

[1][10]

Store away from incompatible materials such as strong oxidizing agents.[10]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Emergency Procedures: Spills and Exposure
Spill Response Workflow
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Immediate Actions Spill Cleanup (with appropriate PPE) Final Steps

Evacuate Immediate Area Alert Colleagues & Supervisor Assess the Spill Contain the SpillSmall & Controllable

Evacuate Lab & Call EHSLarge or Uncontrolled

Absorb with Inert Material Collect Waste Decontaminate Area Dispose of Waste Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Nitrobenzofuran spill.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1] Wash contaminated clothing before

reuse.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]
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Disposal Plan
All waste containing 2-Nitrobenzofuran must be treated as hazardous waste.

Waste Collection and Segregation:

Solid Waste: Collect solid 2-Nitrobenzofuran waste, including contaminated consumables

(e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled, and sealed

hazardous waste container.[11][12] Avoid generating dust.[11]

Liquid Waste: Collect solutions containing 2-Nitrobenzofuran in a separate, clearly labeled,

and sealed container for liquid hazardous waste.[11] Do not mix with other waste streams

unless compatibility is known.[12]

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "2-Nitrobenzofuran."[12]

Store waste containers in a designated satellite accumulation area that is secure, well-

ventilated, and has secondary containment.[8][12]

Final Disposal:

Disposal of 2-Nitrobenzofuran waste must be handled by a licensed hazardous waste

disposal company.[8] Contact your institution's EHS department to arrange for pickup.

Do not dispose of 2-Nitrobenzofuran down the drain or in the regular trash.[12] You may be

able to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[2] Always observe all federal, state,

and local regulations when disposing of the substance.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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